Cas no 14005-14-2 (2,2-Dimethylbenzod1,3dioxole)

• Product Name: 2,2-Dimethylbenzod1,3dioxole
• CAS No: 14005-14-2
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD08061594
• CID: 49592
• PubChem ID: 87559104
• Update Time: 2025-11-06

2,2-Dimethylbenzod1,3dioxole Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylbenzo[d][1,3]dioxole
• 2,2-Dimethyl-1,3-benzodioxole
• 2,2-DIMETHYL-1,3-BENZODIOXAZOLE
• 1,2-(Isopropylidenedioxy)benzene
• Benzene,1,2-(isopropylidenedioxy)- (8CI)
• NSC 143506
• 2,2-DIMETHYL-1,3-BENZODIOXOLE, 98.0+%(GC)
• 1,3-Benzodioxole, 2,2-dimethyl-
• 2,2-dimethyl-2H-1,3-benzodioxole
• NSC143506
• BWBIFYYKIWPTRV-UHFFFAOYSA-
• BWBIFYYKIWPTRV-UHFFFAOYSA-N
• 1,3-Benzodioxole,2,2-dimethyl-
• 2,2-dimethylbenzo[d]1,3-dioxolane
• ST2408987
• A
• AKOS015889844
• 14005-14-2
• MFCD08061594
• FT-0658684
• EN300-115462
• InChI=1/C9H10O2/c1-9(2)10-7-5-3-4-6-8(7)11-9/h3-6H,1-2H3
• A807617
• AS-33308
• 2,2-dimethyl-1,3-dioxaindane
• SCHEMBL370061
• Z1255424302
• NSC-143506
• SY043089
• D3421
• DTXSID20301445
• CS-0153772
• 2,2-Dimethylbenzod1,3dioxole

• MDL： MFCD08061594
• Inchi： 1S/C9H10O2/c1-9(2)10-7-5-3-4-6-8(7)11-9/h3-6H,1-2H3
• InChI Key： BWBIFYYKIWPTRV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC1(C)C

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.06
• Melting Point: 3°C(lit.)
• Boiling Point: 182°C(lit.)
• Flash Point: 69 °C
• Refractive Index: 1.5050-1.5090
• PSA: 18.46000
• LogP: 2.19390
• Solubility: Not determined

2,2-Dimethylbenzod1,3dioxole Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2,2-Dimethylbenzod1,3dioxole

Comprehensive Guide to 2,2-Dimethylbenzod1,3dioxole (CAS No. 14005-14-2): Properties, Applications, and Industry Insights

2,2-Dimethylbenzod1,3dioxole (CAS No. 14005-14-2) is a specialized organic compound gaining attention in industrial and research applications due to its unique molecular structure. This bicyclic aromatic compound, featuring a dioxole ring substituted with two methyl groups, serves as a versatile intermediate in fragrance synthesis, agrochemical formulations, and advanced material science. Its low volatility and thermal stability make it particularly valuable for high-performance applications where durability is critical.

Recent studies highlight the compound's role in green chemistry initiatives, aligning with global trends toward sustainable production methods. Researchers are exploring its potential as a bio-based alternative to traditional petrochemical derivatives, addressing frequent search queries like "eco-friendly aromatic compounds" and "sustainable chemical intermediates." The electron-rich dioxole moiety enables unique reactivity patterns, making it valuable for pharmaceutical building blocks – a topic generating substantial interest in scientific literature and patent filings.

From a technical perspective, 2,2-Dimethylbenzod1,3dioxole demonstrates exceptional solubility characteristics in both polar and non-polar solvents, a property frequently investigated in formulation chemistry. Industrial users often search for "compatibility with epoxy resins" or "plasticizer performance," as the compound shows promise in polymer modification applications. Analytical methods like GC-MS and HPLC are typically employed for quality control, with purity grades exceeding 98% being commercially available for precision applications.

The compound's odor profile has sparked interest in the flavor & fragrance industry, where it contributes to woody-amber accords. Perfumers value its fixative properties – a hot topic in cosmetic chemistry forums. Regulatory status varies by region, with proper SDS documentation being essential for compliance, as emphasized in recent industry webinars about "chemical compliance 2024." Storage recommendations typically suggest argon atmosphere for long-term preservation of sensitive batches.

Emerging research directions include the compound's potential in organic electronics, particularly as a charge transport modifier in OLED technologies. This application aligns with growing market demand for "high-efficiency display materials" – a trending search phrase in materials science communities. Synthetic optimization studies published in 2023-2024 demonstrate improved atom economy in production pathways, reducing byproduct formation while maintaining reaction yield above 85%.

Quality specifications for CAS 14005-14-2 typically include parameters like moisture content (<0.5%), heavy metal limits, and peroxide value monitoring. These technical details frequently appear in procurement inquiries from specialty chemical distributors. The compound's UV stability makes it suitable for outdoor applications, with recent patents exploring its use in photostabilizer formulations for automotive coatings.

From a market perspective, demand for 2,2-Dimethylbenzod1,3dioxole shows steady growth in Asia-Pacific regions, particularly for electronic grade materials. Industry reports correlate this with expansion in flexible electronics manufacturing – another high-traffic search term in technical procurement circles. Proper handling procedures including nitrogen blanketing during transfer are recommended to maintain product integrity during industrial-scale operations.

Academic interest continues to grow, with the compound appearing in catalysis studies exploring C-H activation methodologies. These developments respond to frequent researcher queries about "novel directing groups" in synthetic organic chemistry. The steric effects of the dimethyl substitution create unique regioselectivity patterns that are being harnessed in complex molecule synthesis.

Environmental fate studies indicate favorable biodegradation profiles under aerobic conditions, addressing concerns about "persistent organic pollutants" – a regulatory focus area. The compound's logP value (approximately 2.8) suggests balanced lipophilicity for various formulation needs, whether for delivery systems or coating additives.

Looking forward, innovation in continuous flow synthesis methods may further enhance the commercial viability of 14005-14-2, particularly for manufacturers searching "scalable heterocycle production." The compound's combination of structural rigidity and functional versatility ensures its ongoing relevance across multiple high-tech industries, from advanced materials to precision chemistry applications.